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Compound of Interest

Compound Name: Disopyramide-d5

Cat. No.: B2749448

For researchers, scientists, and drug development professionals requiring a stable isotope-
labeled internal standard for the accurate quantification of Disopyramide, Disopyramide-d5 is
the designated compound of choice. This guide provides an in-depth overview of its
commercial availability, technical specifications, and a detailed experimental protocol for its
application in bioanalytical methods.

Commercial Availability and Technical Data

Disopyramide-d5 is available from several specialized chemical suppliers. The following
tables summarize the key quantitative data available from their public documentation. It is
important to note that while chemical purity is often provided, isotopic purity, a critical
parameter for an internal standard, is not always readily available on supplier websites and
may require direct inquiry or consultation of the Certificate of Analysis (CoA).
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Molecular ] . Available
. CAS Molecular . Chemical Isotopic .
Supplier Weight ( . . Quantitie
Number Formula Purity Purity
g/mol) s
1mg, 5
mg, 10 mg,
1309283- C21H24DsN 97.99% (by  Not
Clearsynth 344.51 - 25 mg, 50
08-6 30 HPLC)[1] specified
mg, 100
mg
BOC 1309283- Not Not Not Not Inquiry
Sciences 08-6 specified specified specified specified required
Pharmaffili 1309283- C21H24DsN 34451 Not Not Inquiry
ates 08-6 30 ' specified specified required[2]

Table 1. Commercial Suppliers and General Specifications of Disopyramide-d5.

Supplier Product Number Storage Conditions
Clearsynth CS-Y-00052 2-8°C

BOC Sciences Not specified Not specified
Pharmaffiliates PA STI 089998 Not specified

Table 2: Supplier-Specific Product Information for Disopyramide-d5.

Experimental Protocol: Quantification of
Disopyramide in Rat Plasma using LC-MS/MS with a
Deuterated Internal Standard

The following protocol is adapted from a validated bioanalytical method for the quantification of

Disopyramide and its metabolite in rat plasma, as described by Pham et al. in the Journal of

Chromatography B (2018)[1]. This method can be directly applied or modified for the use of

Disopyramide-d5 as an internal standard.
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Materials and Reagents

o Disopyramide reference standard

» Disopyramide-d5 (as internal standard)
o Acetonitrile (ACN), HPLC grade

e Methanol (MeOH), HPLC grade

e Formic acid, LC-MS grade

o Water, deionized

» Rat plasma (or other biological matrix)

Instrumentation

¢ Liquid Chromatography system coupled with a Tandem Mass Spectrometer (LC-MS/MS)
e Analytical column (e.g., C18 column)
o Centrifuge

e \ortex mixer

Preparation of Stock and Working Solutions

e Stock Solutions (1 mg/mL): Accurately weigh and dissolve Disopyramide and
Disopyramide-d5 in methanol to prepare individual stock solutions.

» Working Solutions: Prepare serial dilutions of the Disopyramide stock solution with a 50%
methanol solution to create calibration standards and quality control (QC) samples.

« Internal Standard (IS) Working Solution: Dilute the Disopyramide-d5 stock solution with
50% methanol to a final concentration (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation)
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» Pipette 50 pL of plasma sample (calibration standard, QC, or unknown) into a
microcentrifuge tube.

e Add 10 pL of the Disopyramide-d5 internal standard working solution.
e Add 150 pL of acetonitrile to precipitate the plasma proteins.

» Vortex the mixture for 1 minute.

e Centrifuge at 13,000 rpm for 10 minutes.

» Transfer the supernatant to a new tube or vial for LC-MS/MS analysis.

LC-MS/MS Conditions

e Liquid Chromatography:
o Mobile Phase A: 0.1% formic acid in water
o Mobile Phase B: 0.1% formic acid in acetonitrile

o Gradient Elution: A suitable gradient program should be developed to ensure the
separation of Disopyramide from potential interferences.

o Flow Rate: e.g., 0.4 mL/min
o Injection Volume: e.g., 5 uL
e Mass Spectrometry:
o lonization Mode: Electrospray lonization (ESI), positive mode.
o Multiple Reaction Monitoring (MRM) Transitions:
» Disopyramide: m/z 340.2 - 239.2[1]

» Disopyramide-d5: A predicted transition would be m/z 345.2 - 244.2 (Note: The exact
transition for the deuterated standard should be optimized experimentally).
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Data Analysis

o Quantify the concentration of Disopyramide in the unknown samples by constructing a
calibration curve based on the peak area ratio of the analyte to the internal standard versus
the nominal concentration of the calibration standards.

Visualizations

Caption: Experimental workflow for the quantification of Disopyramide in plasma.

Caption: Rationale for using a deuterated internal standard in bioanalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2749448?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2749448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

